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Compound of Interest

Compound Name: 1-Dodecen-11-yne

Cat. No.: B12090427 Get Quote

An In-depth Technical Guide to 1-Dodecen-11-
yne
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available chemical information for 1-
Dodecen-11-yne. The content is tailored for professionals in research and development who

require accurate and readily accessible data.

Core Chemical Identifiers
A critical step in the comprehensive study of any chemical compound is the unambiguous

identification through its CAS number and molecular formula. This information is foundational

for database searches, regulatory compliance, and procurement.

Identifier Value Source

Compound Name 1-Dodecen-11-yne -

Molecular Formula C₁₂H₂₀ [1]

CAS Number Not Available -
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Note on CAS Number: A specific CAS Registry Number for 1-Dodecen-11-yne could not be

readily identified from available public resources. The absence of a dedicated CAS number can

indicate that the compound is novel, not widely commercially available, or is indexed under a

different nomenclature. Researchers are advised to exercise caution when sourcing this

compound and to verify its identity through analytical methods.

Data Unavailability and Further Research
A comprehensive search for detailed experimental protocols, signaling pathway involvement,

and quantitative data for 1-Dodecen-11-yne did not yield specific results. The information

available in public databases is limited to its basic chemical structure and formula.

For researchers interested in the synthesis, reactivity, and biological activity of 1-Dodecen-11-
yne, the following steps are recommended:

Chemical Synthesis: As no standardized synthesis protocols were found, a de novo synthetic

route would need to be designed. This would likely involve strategic carbon-carbon bond

formation to construct the 12-carbon backbone with the terminal alkene and alkyne

functionalities.

Structural Verification: Following synthesis, rigorous structural confirmation using techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

Infrared (IR) spectroscopy is essential.

Exploratory Biological Screening: To determine potential applications in drug development,

the compound would need to be subjected to a battery of in vitro and in vivo assays to

assess its activity against various biological targets and its pharmacokinetic profile.

Logical Relationship for Further Investigation
To facilitate further research into this compound, a logical workflow is proposed. This workflow

outlines the necessary steps from initial synthesis to potential application.

Caption: Proposed workflow for the investigation of 1-Dodecen-11-yne.

This guide serves as a starting point for researchers and professionals. The lack of extensive

public data on 1-Dodecen-11-yne highlights an opportunity for novel research and discovery in
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the fields of organic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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